Cas no 1261432-95-4 (3-(Difluoromethoxy)pyrazine-2-carboxylic acid)

• Product Name: 3-(Difluoromethoxy)pyrazine-2-carboxylic acid
• CAS No: 1261432-95-4
• MF: C₆H₄F₂N₂O₃
• MW: 190.104368209839
• CID: 4823650
• Update Time: 2025-07-15

3-(Difluoromethoxy)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethoxy)pyrazine-2-carboxylic acid
• 3-(Difluoromethoxy)pyrazine-2-carboxylic acid

• Inchi： 1S/C6H4F2N2O3/c7-6(8)13-4-3(5(11)12)9-1-2-10-4/h1-2,6H,(H,11,12)
• InChI Key： RSBFBXBKYNLZIZ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)O)=NC=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 0.9
• Topological Polar Surface Area: 72.3

Additional information on 3-(Difluoromethoxy)pyrazine-2-carboxylic acid

Introduction to 3-(Difluoromethoxy)pyrazine-2-carboxylic acid (CAS No. 1261432-95-4)

3-(Difluoromethoxy)pyrazine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1261432-95-4, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule features a pyrazine core substituted with a difluoromethoxy group at the 3-position and a carboxylic acid moiety at the 2-position. Its unique structural attributes make it a valuable scaffold for the development of novel bioactive molecules.

The compound’s structure, characterized by the presence of fluorine atoms and an oxygen-containing functional group, imparts distinct electronic and steric properties that are highly relevant in medicinal chemistry. The difluoromethoxy substituent, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has garnered considerable attention from researchers seeking to optimize pharmacokinetic profiles and therapeutic efficacy.

In recent years, 3-(Difluoromethoxy)pyrazine-2-carboxylic acid has been explored as a key intermediate in the synthesis of various pharmacologically active agents. Its versatility as a building block allows for further functionalization, enabling the creation of derivatives with tailored biological activities. For instance, modifications at the carboxylic acid group can yield amides or esters, which are common pharmacophores in drug design.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. Pyrazine derivatives have shown promise in modulating processes such as signal transduction, inflammation, and cancer progression. The introduction of fluorine atoms into the molecular framework often enhances interactions with biological targets, leading to improved potency and selectivity.

Recent studies have highlighted the utility of 3-(Difluoromethoxy)pyrazine-2-carboxylic acid in the synthesis of compounds with anti-inflammatory and anticancer properties. Researchers have demonstrated that derivatives of this scaffold can inhibit key enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in various diseases. The difluoromethoxy group plays a crucial role in optimizing binding interactions within these enzyme active sites.

The carboxylic acid functionality at the 2-position of the pyrazine ring provides an additional handle for further chemical manipulation. This allows for the attachment of diverse pharmacophoric elements, enabling the exploration of multiple therapeutic avenues. For example, coupling with amines to form amides has been shown to enhance solubility and bioavailability, critical factors for drug development.

Another area where 3-(Difluoromethoxy)pyrazine-2-carboxylic acid has shown promise is in agrochemical applications. Pyrazine-based compounds have been investigated for their potential as herbicides, fungicides, and insecticides. The structural features of this compound contribute to its ability to interact with biological targets in pests and weeds while maintaining low toxicity to non-target organisms.

The synthesis of 3-(Difluoromethoxy)pyrazine-2-carboxylic acid typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic strategies reflect the compound’s importance as a precursor in fine chemical manufacturing.

In conclusion, 3-(Difluoromethoxy)pyrazine-2-carboxylic acid (CAS No. 1261432-95-4) represents a versatile and valuable compound in pharmaceutical and agrochemical research. Its unique structural features, particularly the presence of a difluoromethoxy group and a carboxylic acid, make it an attractive scaffold for developing novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, underscoring its significance in modern chemical biology.